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Eriochrome Black T: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Eriochrome Black T (EBT) is a versatile aromatic compound, classified as an azo dye, that

serves as a crucial indicator in analytical chemistry. Its primary application lies in

complexometric titrations for the determination of metal ion concentrations, most notably in

assessing water hardness. This guide provides an in-depth exploration of the chemical

structure, physicochemical properties, and functional mechanisms of Eriochrome Black T.

Detailed experimental protocols for its use as an indicator are provided, alongside a summary

of its key quantitative parameters. Furthermore, this document elucidates the logical pathways

of its indicator function and experimental workflows through detailed diagrams.

Chemical Structure and Identification
Eriochrome Black T, systematically named sodium 1-(1-hydroxy-2-naphthylazo)-6-nitro-2-

naphthol-4-sulfonate, is an organic salt with a complex aromatic structure.[1] The molecule's

functionality is dictated by the presence of hydroxyl and azo groups, which are responsible for

its chelating and chromophoric properties.

Chemical Formula: C₂₀H₁₂N₃NaO₇S[1]
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Molecular Weight: 461.38 g/mol [1]

CAS Number: 1787-61-7[1]

Synonyms: Solochrome Black T, Mordant Black 11[2]

Physicochemical Properties
The physical and chemical properties of Eriochrome Black T are summarized in the table

below. These properties are fundamental to its application as an indicator in aqueous solutions.

Property Value Reference

Appearance Dark brown to black powder [3]

Solubility in Water 50 g/L (at 20 °C) [4]

Solubility in Ethanol Soluble [3]

pKa₁ 6.3 [5]

pKa₂ 11.5 [1]

Absorption Maximum (λmax) 610-630 nm (at pH 10) [6]

Mechanism of Action as a Metal Ion Indicator
Eriochrome Black T functions as an indicator by forming a colored complex with metal ions.

The color of the solution is dependent on whether the EBT molecule is in its free form or

complexed with a metal ion. This color change is sharp and distinct, making it an excellent

visual indicator for titrations.

pH Dependence
The color of Eriochrome Black T in solution is pH-dependent. In its protonated form at a pH

below 6.3, the solution appears purple-red.[5] Between a pH of 6.3 and 11.6, the solution is

blue, and above a pH of 11.6, it turns orange.[5] For its use as a metal ion indicator, the pH is

typically buffered to around 10 to ensure the blue color of the free indicator.[1][7]
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Complex Formation with Metal Ions
In the presence of divalent metal ions such as magnesium (Mg²⁺) and calcium (Ca²⁺),

Eriochrome Black T forms a wine-red colored complex.[8][9] The stability of this metal-EBT

complex is crucial for its function. During a complexometric titration with a chelating agent like

ethylenediaminetetraacetic acid (EDTA), the titrant forms a more stable complex with the metal

ions. As the concentration of free metal ions decreases, the equilibrium shifts, and the metal

ions are sequestered from the EBT complex. Once all the metal ions are complexed by the

EDTA, the EBT is released back into the solution in its free, blue-colored form, signaling the

endpoint of the titration.[8][10]
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Caption: Mechanism of color change of Eriochrome Black T during EDTA titration.

Experimental Protocol: Determination of Water
Hardness
The following is a detailed protocol for the determination of total water hardness using a

complexometric titration with EDTA and Eriochrome Black T as the indicator.

Reagents and Materials
Standard EDTA Solution (0.01 M): Dissolve 3.722 g of disodium EDTA dihydrate in distilled

water and dilute to 1 L in a volumetric flask.
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Ammonia Buffer Solution (pH 10): Dissolve 1.179 g of disodium EDTA dihydrate and 7.80 g

of magnesium sulfate heptahydrate in 67.5 mL of concentrated ammonium hydroxide and

570 mL of distilled water. Dilute to 1 L with distilled water.

Eriochrome Black T Indicator Solution: Dissolve 0.5 g of Eriochrome Black T in 100 mL of

triethanolamine or isopropanol.

Water Sample

Burette, Pipette, Conical Flask, and Magnetic Stirrer

Procedure
Pipette 50.0 mL of the water sample into a 250 mL conical flask.

Add 1-2 mL of the ammonia buffer solution to bring the pH to approximately 10.

Add 2-3 drops of the Eriochrome Black T indicator solution. The solution should turn wine-

red if hardness is present.

Titrate the solution with the standard 0.01 M EDTA solution from a burette with constant

stirring.

The endpoint is reached when the color of the solution changes from wine-red to a distinct

blue.[8]

Record the volume of EDTA solution used.

Repeat the titration at least two more times to ensure accuracy.

Calculation of Water Hardness
Total hardness as mg/L CaCO₃ = (V_EDTA × M_EDTA × 100.09 × 1000) / V_sample

Where:

V_EDTA = Volume of EDTA solution used (L)

M_EDTA = Molarity of EDTA solution (mol/L)
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100.09 = Molar mass of CaCO₃ ( g/mol )

V_sample = Volume of water sample (mL)

Start

Prepare Water Sample
(50 mL)

Add Ammonia Buffer
(pH 10)

Add EBT Indicator
(Solution turns wine-red)

Titrate with Standard EDTA

Endpoint Reached?
(Color changes to blue)

No

Record Volume of EDTA

Yes

Calculate Water Hardness

End

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7820879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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